Cas no 573700-23-9 (Phosphine, (1S,1'S,2S,2'S)-[1,1'-bicyclopentyl]-2,2'-diylbis[diphenyl-)

Phosphine, (1S,1'S,2S,2'S)-[1,1'-bicyclopentyl]-2,2'-diylbis[diphenyl- structure
573700-23-9 structure
Product Name:Phosphine, (1S,1'S,2S,2'S)-[1,1'-bicyclopentyl]-2,2'-diylbis[diphenyl-
CAS No:573700-23-9
MF:C34H36P2
MW:506.597170829773
CID:1604144
PubChem ID:10197259
Update Time:2025-04-21

Phosphine, (1S,1'S,2S,2'S)-[1,1'-bicyclopentyl]-2,2'-diylbis[diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, (1S,1'S,2S,2'S)-[1,1'-bicyclopentyl]-2,2'-diylbis[diphenyl-
    • 573700-23-9
    • SCHEMBL1305529
    • 2,2'-Bis(diphenylphosphino)-(1S,1'S,2S,2'S)-1,1'-bi(cyclopentane)
    • 2,2'-Bis(diphenylphosphino)-1,1'-bi(cyclopentane)
    • (1R,1'R,2R,2'R)-2,2'-Bis(diphenylphosphino)-1,1'-bi(cyclopentane)
    • 186803-02-1
    • 1186106-98-8
    • SCHEMBL12661289
    • Inchi: 1S/C34H36P2/c1-5-15-27(16-6-1)35(28-17-7-2-8-18-28)33-25-13-23-31(33)32-24-14-26-34(32)36(29-19-9-3-10-20-29)30-21-11-4-12-22-30/h1-12,15-22,31-34H,13-14,23-26H2
    • InChI Key: UKCDADXCAXXBGR-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1C1CCCC1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 506.22948
  • Monoisotopic Mass: 506.22922514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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